Cas no 2021-21-8 (2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione)

• Product Name: 2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• CAS No: 2021-21-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 259820
• PubChem ID: 94219
• Update Time: 2025-11-01

2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,3a,4,7,7a-tetrahydro-2-methyl-
• (1R,2R,5S,6S)-9-oxabicyclo[4.2.1]nonane-2,5-diol
• 217-965-0
• 2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• 1,2,3,6-Tetrahydro-N-methylphthalimide
• 4-Cyclohexene-1,2-dicarboximide, N-methyl-
• SCHEMBL676110
• N-Methyl-1,2,3,6-tetrahydrophthalimide
• 2-methyl-3a,4,7,7a-tetrahydro-1h-isoindole-1,3(2h)-dione
• EN300-1074161
• EINECS 217-965-0
• 2-methyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• NS00046366
• N-Methyl-4-cyclohexene-1,2-dicarboximide
• AKOS027473679
• 2021-21-8
• Phthalimide, 1,2,3,6-tetrahydro-N-methyl-
• 3a,4,7,7a-Tetrahydro-2-methyl-1H-isoindole-1,3(2H)-dione
• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-methyl-
• DTXSID50942289

• Inchi： 1S/C9H11NO2/c1-10-8(11)6-4-2-3-5-7(6)9(10)12/h2-3,6-7H,4-5H2,1H3
• InChI Key： UAFTWHXBZBAYKV-UHFFFAOYSA-N
• SMILES： O=C1C2CC=CCC2C(N1C)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.1603 (rough estimate)
• Boiling Point: 293.03°C (rough estimate)
• Flash Point: 139.2°C
• Refractive Index: 1.5270 (estimate)
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

Introduction to 2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione (CAS No. 2021-21-8)

2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 2021-21-8, this molecule represents a fascinating scaffold that combines elements of isoindole and cyclohexane derivatives, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The compound’s structure features a six-membered ring system with substituents that contribute to its reactivity and functionality. Specifically, the presence of a methyl group at the 2-position and carbonyl groups at the 1 and 3 positions introduces opportunities for diverse chemical modifications and interactions with biological targets. This structural motif is particularly intriguing because it mimics certain natural products known for their pharmacological effects.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to engage with biological macromolecules in complex ways. The isoindole core of this compound has been studied for its potential applications in the development of novel therapeutic agents. For instance, isoindole derivatives have shown promise in inhibiting enzymes and receptors involved in various diseases, including cancer and inflammatory disorders.

The hexahydro prefix in the name indicates the presence of a saturated six-membered ring fused to the isoindole system. This structural feature enhances the compound’s lipophilicity and metabolic stability, which are critical factors in drug design. The saturated ring also provides a rigid framework that can be exploited to optimize binding interactions with biological targets.

Recent research has highlighted the importance of bioisosterism in drug development, where structural analogs are designed to maintain or improve pharmacological activity while altering properties such as solubility or metabolic clearance. The compound 2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione exemplifies this approach by incorporating bioisosteric replacements that enhance its overall pharmacokinetic profile.

One of the most compelling aspects of this molecule is its potential as a precursor for more complex derivatives. By leveraging its reactive sites—such as the carbonyl groups and the methyl-substituted carbon—the compound can be functionalized to produce novel analogs with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione has been optimized through various methodologies to ensure high yield and purity. Advances in synthetic techniques have enabled researchers to access this compound efficiently, facilitating further exploration of its chemical space. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule.

In terms of biological evaluation, preliminary studies suggest that derivatives of this compound exhibit interesting pharmacological profiles. For example, modifications at the 2-position or 7-position have shown activity against certain enzyme targets relevant to neurological disorders. Additionally, the rigid core structure may contribute to favorable interactions with protein binding sites, enhancing drug efficacy.

The pharmacokinetic properties of 2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione are also under investigation. Computational modeling has been employed to predict how variations in its structure might influence absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for identifying optimal lead compounds that can progress into clinical trials.

Future directions in research may involve exploring the compound’s role as a building block for more complex scaffolds or investigating its potential in combination therapies. The ability to modify key functional groups while maintaining core structural integrity offers a pathway to discover novel drugs with enhanced therapeutic benefits.

Overall,2-methyl-2,3,3a,4-pentahydro-pyrrolo[1',2':4',5']pyrazin -5-one CAS No 2021 -21 -8 represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features combined with its potential biological activities make it a compelling subject for future research efforts aimed at discovering new therapeutic agents.